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molecular formula C6H11NO2 B1678964 Nitrocyclohexane CAS No. 1122-60-7

Nitrocyclohexane

Cat. No. B1678964
CAS RN: 1122-60-7
M. Wt: 129.16 g/mol
InChI Key: NJNQUTDUIPVROZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04105520

Procedure details

Hereinafter, mainly, the methods of producing adipic acid directly from cyclohexane are mentioned. 1. Chemical Technology 1974(9) disclosed on page 555 - 559 that adipic acid was produced by oxidizing cyclohexane by molecular oxygen under a pressure, at a temperature about 80° - 90° C in the presence of catalyst and initiator in acetic acid. The selectivity rate of adipic acid was 72 - 74%, and conversion rate of cyclohexane was 82 - 88%. 2. Ullmann Encyclopaedia Der Technische Chemie Bd. 3 (1953) disclosed on page 95 that cyclohexane was oxidized by nitric acid under a pressure of 2 - 15 atm at a temperature of 90° - 120° C in about 12 hours to produce adipic acid in an yield about 34% with nitrocyclohexane in an yield about 16%.
Name
adipic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
nitric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
adipic acid
Name
nitrocyclohexane

Identifiers

REACTION_CXSMILES
[C:1]([OH:10])(=[O:9])[CH2:2][CH2:3][CH2:4][CH2:5][C:6]([OH:8])=[O:7].[N+:11]([O-])([OH:13])=[O:12]>C1CCCCC1>[C:1]([OH:10])(=[O:9])[CH2:2][CH2:3][CH2:4][CH2:5][C:6]([OH:8])=[O:7].[N+:11]([CH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)([O-:13])=[O:12]

Inputs

Step One
Name
adipic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCCCC(=O)O)(=O)O
Step Two
Name
nitric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)(O)[O-]
Step Three
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCCC1
Step Four
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
adipic acid
Type
product
Smiles
C(CCCCC(=O)O)(=O)O
Name
nitrocyclohexane
Type
product
Smiles
[N+](=O)([O-])C1CCCCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.